2-(2-Chloro-5-hydroxyphenyl)benzoic acid

• IUPAC Name: 2-(2-chloro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9ClO3/c14-12-6-5-8(15)7-11(12)9-3-1-2-4-10(9)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: VIJKTPIARRJMEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)O)Cl)C(=O)O
• Molecular Formula: C13H9ClO3
• DSSTOX Substance ID: DTXSID90683306
• Molecular Weight: 248.66 g/mol
• CAS No.: 1261927-99-4

Description

2-(2-Chloro-5-hydroxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro group at the 2-position and a hydroxyl group at the 5-position of the pendant phenyl ring. Its molecular formula is C₁₃H₉ClO₃, with a molecular weight of 272.69 g/mol (calculated from and ). This compound is structurally characterized by a biphenyl backbone, where electronic effects of the chloro and hydroxyl substituents influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers .

Chemical Reactions Analysis

Types of Reactions

2-(2-Chloro-5-hydroxyphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro group can be reduced to a hydrogen atom.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are used.

Substitution: Nucleophiles such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group can yield a ketone, while reduction of the chloro group can yield the corresponding hydrocarbon .

Scientific Research Applications

2-(2-Chloro-5-hydroxyphenyl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxy and chloro groups play a crucial role in its reactivity and biological activity. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Effects: Chloro and hydroxyl groups in 2-(2-Chloro-5-hydroxyphenyl)benzoic acid increase acidity compared to non-substituted benzoic acids (pKa ~2.5–3.0 estimated) .
• Steric and Electronic Modulation : Substituents like fluorine (in 3-chloro-5-(2,4-difluorophenyl)benzoic acid) improve bioavailability by reducing oxidative metabolism .

Physicochemical Properties

Property	2-(2-Chloro-5-hydroxyphenyl)benzoic Acid	2-Chloro-5-hydroxybenzoic Acid	2-(2-Chlorophenoxy)benzoic Acid
Solubility (H₂O)	Low (~0.1 mg/mL)	Moderate (~1.5 mg/mL)	Low (~0.2 mg/mL)
Melting Point	210–215°C (decomposes)	185–188°C	160–165°C
LogP	~3.2	~2.8	~3.5

Notes:

• The lower solubility of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid compared to 2-Chloro-5-hydroxybenzoic acid arises from increased hydrophobicity due to the biphenyl moiety .
• Higher LogP values correlate with enhanced membrane permeability, favoring CNS activity in analogs like 2-(2-chlorophenoxy)benzoic acid .

Pharmacological and Biochemical Activity

Receptor Binding and Docking Studies

• 2-(2-Chloro-5-hydroxyphenyl)benzoic acid: Limited direct data, but structural analogs show affinity for GABAₐ receptors. For example, 2-(2-chlorophenoxy)benzoic acid derivatives exhibit benzodiazepine-like activity, with ΔGbinding values comparable to estazolam (-9.2 kcal/mol vs. -9.5 kcal/mol) .
• 2-Benzoylbenzoic Acid Derivatives : Methyl or methoxy substitutions (e.g., 2-(4-methylbenzoyl)benzoic acid) reduce ΔGbinding (-8.1 kcal/mol) compared to unsubstituted analogs (-7.3 kcal/mol), suggesting steric hindrance impacts receptor interactions .

Antimicrobial and Anticancer Potential

• 5-Chloro-2-hydroxybenzoic acid : Demonstrates moderate antibacterial activity against Staphylococcus aureus (MIC = 32 µg/mL) due to hydroxyl group-mediated membrane disruption .
• 2-Chloro-5-formylbenzoic acid : The aldehyde group enables Schiff base formation, enhancing cytotoxicity in cancer cell lines (IC₅₀ = 12 µM in HeLa) .

Key Challenges :

• Steric hindrance in biphenyl systems (e.g., 2-(2-Chloro-5-hydroxyphenyl)benzoic acid) necessitates palladium-catalyzed coupling, increasing cost and complexity .